Cas no 79381-09-2 (5H-BENZOCYCLOHEPTEN-5-ONE, 6,7,8,9-TETRAHYDRO-1,4-DIMETHOXY-)

• Product name: 5H-BENZOCYCLOHEPTEN-5-ONE, 6,7,8,9-TETRAHYDRO-1,4-DIMETHOXY-
• CAS No: 79381-09-2
• MF: C₁₃H₁₆O₃
• MW: 220.264
• CID: 3324387
• PubChem ID: 613233

5H-BENZOCYCLOHEPTEN-5-ONE, 6,7,8,9-TETRAHYDRO-1,4-DIMETHOXY- Chemical and Physical Properties

Names and Identifiers

• 5H-BENZOCYCLOHEPTEN-5-ONE, 6,7,8,9-TETRAHYDRO-1,4-DIMETHOXY-
• SY365609
• 1,4-Dimethoxy-6,7,8,9-tetrahydro-5-benzocycloheptenone
• 79381-09-2
• 1,4-Dimethoxy-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-one
• NWPFWBZSTHWIQZ-UHFFFAOYSA-N
• 1,4-Dimethoxy-6,7,8,9-tetrahydro-5H-benzo[a]cyclohepten-5-one #
• AKOS012022604
• MFCD11590845

• Inchi： InChI=1S/C13H16O3/c1-15-11-7-8-12(16-2)13-9(11)5-3-4-6-10(13)14/h7-8H,3-6H2,1-2H3
• InChI Key： NWPFWBZSTHWIQZ-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 220.109944368Da
• Monoisotopic Mass: 220.109944368Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 35.5Ų